Cas no 1186194-50-2 (1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate)

1,3-Diethyl 2-(3,5-dichlorophenyl)propanedioate is a specialized diester compound featuring a 3,5-dichlorophenyl substituent at the central carbon of the propanedioate backbone. Its molecular structure, combining an aromatic dichlorophenyl group with an ethyl ester functionality, makes it a versatile intermediate in organic synthesis, particularly for constructing complex heterocycles or active pharmaceutical ingredients (APIs). The dichlorophenyl moiety enhances reactivity in nucleophilic substitution or cross-coupling reactions, while the diethyl malonate derivative offers flexibility for further functionalization. This compound is valued for its stability under standard conditions and consistent purity, ensuring reliable performance in multi-step synthetic routes. Its applications span agrochemical and pharmaceutical research, where precise structural modifications are critical.

1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate structure

1186194-50-2 structure

Product Name:1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate

CAS No:1186194-50-2

MF:C₁₃H₁₄Cl₂O₄

MW:305.153862476349

MDL:MFCD09037803

CID:2094346

PubChem ID:17999385

Update Time:2025-05-27

1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate Chemical and Physical Properties

Names and Identifiers

- Diethyl 2-(3,5-dichlorophenyl)malonate
- 1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate
- Diethyl 3,5-dichlorophenyl malonate
- AK171186
- 1186194-50-2
- diethyl 2-(3,5-dichlorophenyl)propanedioate
- AKOS005255209
- Diethyl2-(3,5-dichlorophenyl)malonate
- Propanedioic acid, 2-(3,5-dichlorophenyl)-, 1,3-diethyl ester
- PB47558
- AS-50597
- MFCD09037803
- SCHEMBL1433931
- SY098056
- P10673
- CS-0052742
- MDL： MFCD09037803
- Inchi： 1S/C13H14Cl2O4/c1-3-18-12(16)11(13(17)19-4-2)8-5-9(14)7-10(15)6-8/h5-7,11H,3-4H2,1-2H3
- InChI Key： XMEBTNUDNVIYJG-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)C(C(=O)OCC)C(=O)OCC)Cl

Computed Properties

Exact Mass: 304.0269143g/mol
Monoisotopic Mass: 304.0269143g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 7
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.6
XLogP3: 3.8

1,3-diethyl 2-(3,5-dichlorophenyl)propanedioate Pricemore >>

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